4-(Azetidin-1-yl)-4-(2-methylpropyl)piperidine
Description
4-(Azetidin-1-yl)-4-(2-methylpropyl)piperidine is a piperidine derivative featuring a unique substitution pattern: an azetidine ring (a four-membered nitrogen-containing heterocycle) and a 2-methylpropyl (isobutyl) group, both attached to the 4-position of the piperidine core.
Properties
Molecular Formula |
C12H24N2 |
|---|---|
Molecular Weight |
196.33 g/mol |
IUPAC Name |
4-(azetidin-1-yl)-4-(2-methylpropyl)piperidine |
InChI |
InChI=1S/C12H24N2/c1-11(2)10-12(14-8-3-9-14)4-6-13-7-5-12/h11,13H,3-10H2,1-2H3 |
InChI Key |
BDOAMKVVBJEKOC-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)CC1(CCNCC1)N2CCC2 |
Origin of Product |
United States |
Biological Activity
4-(Azetidin-1-yl)-4-(2-methylpropyl)piperidine is a compound that belongs to the piperidine family, which is known for its diverse biological activities. This compound has garnered attention due to its potential applications in medicinal chemistry, particularly in the development of pharmaceuticals. The following sections detail its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.
The biological activity of 4-(Azetidin-1-yl)-4-(2-methylpropyl)piperidine can be attributed to its interactions with various biological targets:
- G-Protein Coupled Receptors (GPCRs) : Similar piperidine derivatives have been shown to act as modulators of GPCRs, influencing pathways related to neurotransmission and hormonal regulation .
- Enzyme Inhibition : Piperidine compounds often exhibit inhibitory effects on enzymes such as acetylcholinesterase (AChE) and urease, which are critical in various physiological and pathological processes .
Biological Activities
The compound exhibits a range of biological activities, which can be summarized in the following table:
Case Studies
Several studies illustrate the biological activity of similar piperidine derivatives:
- Antibacterial Activity : A study evaluated a series of piperidine derivatives for their antibacterial properties. Among them, compounds with structural similarities to 4-(Azetidin-1-yl)-4-(2-methylpropyl)piperidine showed significant inhibition against Bacillus subtilis, indicating potential for further development as antibacterial agents .
- Enzyme Inhibition : Research focused on the synthesis of piperidine derivatives revealed that certain compounds exhibited IC50 values in the low micromolar range against AChE. This suggests that 4-(Azetidin-1-yl)-4-(2-methylpropyl)piperidine may also possess similar inhibitory effects, making it a candidate for treating conditions like Alzheimer's disease .
- CNS Effects : A molecular hybridization strategy involving piperidine scaffolds led to the identification of compounds with improved metabolic stability and activity at mGluR 2 receptors. These findings suggest that 4-(Azetidin-1-yl)-4-(2-methylpropyl)piperidine could be explored for neuroprotective applications .
Research Findings
Recent studies have highlighted various aspects of piperidine derivatives:
- Pharmacokinetics : Compounds similar to 4-(Azetidin-1-yl)-4-(2-methylpropyl)piperidine were evaluated for their ability to cross the blood-brain barrier (BBB) and showed promising results in terms of bioavailability and stability in systemic circulation .
- Structure-Activity Relationship (SAR) : The introduction of different substituents on the piperidine ring significantly influenced both potency and selectivity towards specific biological targets. For instance, modifications at the azetidine position resulted in enhanced binding affinities and improved pharmacological profiles .
Comparison with Similar Compounds
Structural and Functional Comparison with Analogous Compounds
Key Structural Features and Modifications
Piperidine derivatives are pharmacologically versatile due to their ability to accommodate diverse substituents that modulate receptor affinity, selectivity, and pharmacokinetics. Below is a comparative analysis of structurally related compounds:
Pharmacological and Functional Insights
κ-Opioid Receptor Antagonists (JDTic and Analogues)
- Structural Determinants of Potency: Methylation at specific positions (e.g., 8a, 8e in ) retains subnanomolar κ-receptor antagonism . Hydroxyphenyl groups enhance receptor binding, while methoxy substitutions (e.g., RTI-212) abolish activity .
- Duration of Action : JDTic and RTI-194 exhibit prolonged effects (>2 weeks) due to slow dissociation from receptors or deposition in brain tissues .
Agrochemical Derivatives (Fenpropidin)
- Fenpropidin’s 2-methylpropyl and tert-butylphenyl substituents confer fungicidal properties, highlighting how piperidine scaffolds can be tailored for non-CNS applications .
μ-Opioid Agonists (Remifentanil)
Substituent Effects on Activity
- Azetidinyl vs. Hydroxyphenyl : The azetidinyl group in the target compound may alter receptor binding kinetics compared to JDTic’s hydroxyphenyl moiety. Azetidine’s smaller ring size and reduced polarity could impact blood-brain barrier penetration or metabolic stability.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
